Cas no 1023336-17-5 (Rhyncoside E; 7''- or 8''-Epimer)
1023336-17-5 structure
Product Name:Rhyncoside E; 7''- or 8''-Epimer
CAS No:1023336-17-5
MF:C52H62O20
MW:1007.03669786453
CID:6724674
Update Time:2024-03-03
Rhyncoside E; 7''- or 8''-Epimer Chemical and Physical Properties
Names and Identifiers
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- Rhyncoside F
- Rhyncoside E; 7''- or 8''-Epimer
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- Inchi: 1S/C52H62O20/c1-61-36-14-26(8-11-33(36)56)46(58)43(21-53)70-35-13-10-28(16-38(35)63-3)48(60)45(23-55)72-52-41(66-6)19-30(20-42(52)67-7)50-32-25-68-49(31(32)24-69-50)29-17-39(64-4)51(40(18-29)65-5)71-44(22-54)47(59)27-9-12-34(57)37(15-27)62-2/h8-20,31-32,43-50,53-60H,21-25H2,1-7H3
- InChI Key: PUWNQAVRSGMQQI-UHFFFAOYSA-N
- SMILES: COC1C(O)=CC=C(C(C(OC2C(OC)=CC(C(C(OC3C(OC)=CC(C4C5COC(C5CO4)C4C=C(OC)C(OC(C(C5C=C(OC)C(O)=CC=5)O)CO)=C(OC)C=4)=CC=3OC)CO)O)=CC=2)CO)O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 72
- XLogP3: 0.511
Rhyncoside E; 7''- or 8''-Epimer Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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